Cas no 1333672-91-5 (N-[cyano(2,3-dimethoxyphenyl)methyl]-2-(5-methylthiophen-2-yl)acetamide)

• Product Name: N-[cyano(2,3-dimethoxyphenyl)methyl]-2-(5-methylthiophen-2-yl)acetamide
• CAS No: 1333672-91-5
• MF: C₁₇H₁₈N₂O₃S
• MW: 330.401422977448
• CID: 6252311
• PubChem ID: 53604882
• Update Time: 2025-05-19

N-[cyano(2,3-dimethoxyphenyl)methyl]-2-(5-methylthiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1333672-91-5
• AKOS033068302
• N-[cyano-(2,3-dimethoxyphenyl)methyl]-2-(5-methylthiophen-2-yl)acetamide
• EN300-26687365
• Z1129537633
• N-[cyano(2,3-dimethoxyphenyl)methyl]-2-(5-methylthiophen-2-yl)acetamide

• Inchi： 1S/C17H18N2O3S/c1-11-7-8-12(23-11)9-16(20)19-14(10-18)13-5-4-6-15(21-2)17(13)22-3/h4-8,14H,9H2,1-3H3,(H,19,20)
• InChI Key： DRHIPFFKHIJJGA-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1CC(NC(C#N)C1C=CC=C(C=1OC)OC)=O

Computed Properties

• Exact Mass: 330.10381361g/mol
• Monoisotopic Mass: 330.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 99.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-[cyano(2,3-dimethoxyphenyl)methyl]-2-(5-methylthiophen-2-yl)acetamide

Introduction to N-[cyano(2,3-dimethoxyphenyl)methyl]-2-(5-methylthiophen-2-yl)acetamide (CAS No. 1333672-91-5)

N-[cyano(2,3-dimethoxyphenyl)methyl-2-(5-methylthiophen-2-yl)acetamide] is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1333672-91-5, represents a promising candidate for further research and development in the quest for novel therapeutic agents.

The molecular structure of N-[cyano(2,3-dimethoxyphenyl)methyl]-2-(5-methylthiophen-2-yl)acetamide is characterized by a combination of aromatic rings, cyano groups, and amide functionalities. The presence of dimethoxyphenyl and methylthiophen moieties suggests potential interactions with biological targets such as enzymes and receptors, which are crucial for drug efficacy. The cyano group introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating its interaction with biological systems.

In recent years, there has been a surge in research focused on developing small molecules with multifunctional properties. N-[cyano(2,3-dimethoxyphenyl)methyl]-2-(5-methylthiophen-2-yl)acetamide fits well within this trend, as its structural features allow for diverse biological activities. Studies have begun to explore its potential in various therapeutic areas, including anti-inflammatory, anti-cancer, and antimicrobial applications.

The dimethoxyphenyl moiety is particularly noteworthy due to its known pharmacological properties. Dimethoxy-substituted phenols have been shown to exhibit anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways. Additionally, the methylthiophen ring is a common structural feature in bioactive molecules, known for its ability to interact with specific binding sites on biological targets. This combination of structural elements makes N-[cyano(2,3-dimethoxyphenyl)methyl]-2-(5-methylthiophen-2-yl)acetamide a compelling subject for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting costly wet-lab experiments. Molecular docking studies have been performed on N-[cyano(2,3-dimethoxyphenyl)methyl]-2-(5-methylthiophen-2-yl)acetamide to identify potential binding interactions with target proteins. These studies suggest that the compound may interact with enzymes involved in inflammation and cell proliferation, making it a potential lead compound for drug development.

The synthesis of N-[cyano(2,3-dimethoxyphenyl)methyl]-2-(5-methylthiophen-2-yl)acetamide presents both challenges and opportunities for synthetic chemists. The complexity of the molecule requires careful planning and execution to ensure high yields and purity. However, the availability of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has made it possible to construct the desired structure efficiently. These techniques have been instrumental in the preparation of complex organic molecules and are likely to play a crucial role in the synthesis of this compound.

Ongoing research is focused on optimizing the synthesis of N-[cyano(2,3-dimethoxyphenyl)methyl]-2-(5-methylthiophen-2-yl)acetamide to improve yields and reduce costs. Additionally, efforts are being made to explore its pharmacological properties through both in vitro and in vivo studies. These studies will provide valuable insights into its potential therapeutic applications and help to establish its place in the arsenal of drugs used to treat various diseases.

The future prospects for N-[cyano(2,3-dimethoxyphenyl)methyl]-2-(5-methylthiophen-2-yl)acetamide are promising. As our understanding of biological systems continues to grow, so does our ability to design molecules that can interact with them effectively. This compound represents a testament to the power of modern chemistry in addressing complex biological challenges. With further research and development, it may emerge as a valuable tool in the fight against human disease.